Cas no 40175-06-2 (Ethyl 1-methyl-1,2,3,6-tetrahydropyridine-4-carboxylate)
40175-06-2 structure
Product Name:Ethyl 1-methyl-1,2,3,6-tetrahydropyridine-4-carboxylate
CAS No:40175-06-2
MF:C9H15NO2
MW:169.220902681351
CID:843478
PubChem ID:566021
Update Time:2025-04-19
Ethyl 1-methyl-1,2,3,6-tetrahydropyridine-4-carboxylate Chemical and Physical Properties
Names and Identifiers
-
- Ethyl 1-methyl-1,2,3,6-tetrahydropyridine-4-carboxylate
- 4-Pyridinecarboxylic acid, 1,2,3,6-tetrahydro-1-methyl-, ethyl ester
- ETHYL 1-METHYL-1,2,3,6-TETRAHYDRO-4-PYRI DINECARBOXYLATE, TECH., 85
- Ethyl 1-methyl-1,2,3,6-tetrahydro-4-pyridinecarboxylate
- ethyl 1-methyl-3,6-dihydro-2H-pyridine-4-carboxylate
- 1-methyl-1,2,3,6-tetrahyd
- 1-Methyl-1,2,3,6-tetrahydro-pyridin-4-carbonsaeure-aethylester
- 4-carbethoxy-1-methyl-1,2,5,6-tetrahydropyridine
- 4-ethoxycarbonyl-1,2,3,6-tetrahydro-1-methylpyridine
- ethyl 1-methyl-1,2,5,6-tetrahydropyridine-4-carboxylate
- ethyl N-methyl-1,2,3,6-tetrahydropyridine-4-carboxylate
- GKMQAGZRPQBLHG-UHFFFAOYSA
- InChI=1/C9H15NO2/c1-3-12-9(11)8-4-6-10(2)7-5-8/h4H,3,5-7H2,1-2H3
- CHEMBL123347
- MFCD00009779
- SCHEMBL1971079
- AKOS000120134
- ethyl 1-methyl-1,2,3,6tetrahydro-4-pyridinecarboxylate
- G88402
- GKMQAGZRPQBLHG-UHFFFAOYSA-
- 40175-06-2
- Ethyl 1-methyl-1,2,3,6-tetrahydro-4-pyridinecarboxylate, technical grade, 85%
- SY363488
- DTXSID90340604
-
- MDL: MFCD00009779
- Inchi: 1S/C9H15NO2/c1-3-12-9(11)8-4-6-10(2)7-5-8/h4H,3,5-7H2,1-2H3
- InChI Key: GKMQAGZRPQBLHG-UHFFFAOYSA-N
- SMILES: O(CC)C(C1=CCN(C)CC1)=O
Computed Properties
- Exact Mass: 169.11000
- Monoisotopic Mass: 169.11
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 12
- Rotatable Bond Count: 3
- Complexity: 199
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 29.5A^2
- XLogP3: 0.9
Experimental Properties
- Density: 1.025 g/mL at 25 °C(lit.)
- Boiling Point: 108-109.5 °C/15 mmHg(lit.)
- Flash Point: 101 °C
- Refractive Index: n20/D 1.478(lit.)
- PSA: 29.54000
- LogP: 0.74930
Ethyl 1-methyl-1,2,3,6-tetrahydropyridine-4-carboxylate Security Information
- Hazard Category Code: 36/37/38
- Safety Instruction: S26; S37/39
-
Hazardous Material Identification:
- Risk Phrases:R36/37/38
Ethyl 1-methyl-1,2,3,6-tetrahydropyridine-4-carboxylate Customs Data
- HS CODE:2933399090
- Customs Data:
China Customs Code:
2933399090Overview:
2933399090. Other compounds with non fused pyridine rings in structure. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%
Declaration elements:
Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date
Summary:
2933399090. other compounds containing an unfused pyridine ring (whether or not hydrogenated) in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%
Ethyl 1-methyl-1,2,3,6-tetrahydropyridine-4-carboxylate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A029189035-1g |
Ethyl 1-methyl-1,2,3,6-tetrahydropyridine-4-carboxylate |
40175-06-2 | 95% | 1g |
844.80 USD | 2021-06-01 | |
| Chemenu | CM171738-1g |
ethyl 1-methyl-1,2,3,6-tetrahydropyridine-4-carboxylate |
40175-06-2 | 95% | 1g |
$893 | 2021-08-05 | |
| CHENG DOU FEI BO YI YAO Technology Co., Ltd. | FD02697-5g |
Ethyl 1-methyl-3,6-dihydro-2h-pyridine-4-carboxylate |
40175-06-2 | 95% | 5g |
$3000 | 2023-09-07 | |
| Chemenu | CM171738-1g |
ethyl 1-methyl-1,2,3,6-tetrahydropyridine-4-carboxylate |
40175-06-2 | 95% | 1g |
$854 | 2023-01-19 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1735299-1g |
Ethyl 1-methyl-1,2,3,6-tetrahydropyridine-4-carboxylate |
40175-06-2 | 98% | 1g |
¥7604.00 | 2024-05-15 |
Ethyl 1-methyl-1,2,3,6-tetrahydropyridine-4-carboxylate Related Literature
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Mark D. Allendorf,Alauddin Ahmed,Tom Autrey,Jeffrey Camp,Eun Seon Cho,Maciej Haranczyk,Abhi Karkamkar,Di-Jia Liu,Katie R. Meihaus,Iffat H. Nayyar,Roman Nazarov,Donald J. Siegel,Vitalie Stavila,Jeffrey J. Urban,Srimukh Prasad Veccham,Brandon C. Wood Energy Environ. Sci., 2018,11, 2784-2812
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Mengke Li,Xinyi Cai,Zhenyang Qiao,Wentao Xie,Liangying Wang,Nan Zheng,Shi-Jian Su Chem. Commun., 2019,55, 7215-7218
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Karl Crowley,Eimer O'Malley,Aoife Morrin,Malcolm R. Smyth,Anthony J. Killard Analyst, 2008,133, 391-399
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Benjamin Gabriel Poulson,Kacper Szczepski,Joanna Izabela Lachowicz,Lukasz Jaremko,Abdul-Hamid Emwas,Mariusz Jaremko RSC Adv., 2020,10, 215-227
-
Yang Chen,Di Zhou,Zheyi Meng,Jin Zhai Chem. Commun., 2016,52, 10020-10023
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